Cas no 425615-42-5 ((1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine)

• Product Name: (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine
• CAS No: 425615-42-5
• MF: C₂₀H₂₈N₂
• MW: 296.449725151062
• MDL: MFCD06797063
• CID: 928256
• PubChem ID: 87565149
• Update Time: 2025-10-30

(1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine
• (1R,2R)-1,2-bis(2,4,6-trimethylphenyl)ethane-1,2-diamine
• (1R,2R)-1,2-Diamino-1,2-dimesitylethane
• (1R,2R)-1,2-Dimesitylethylenediamine
• (R,R)-1,2-bis(2,4,6-trimethylphenyl)-1,2-ethanediamine
• 1,2-bis(2,4,6-trimethylphenyl)ethylenediamine
• (1R,2R)-1,2-Dimesitylethane-1,2-diamine
• B2316
• (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl) ethylenediamine
• MFCD06797063
• A872859
• DTXSID90652416
• AKOS015899961
• 425615-42-5
• SCHEMBL1984068
• AS-64068
• AKOS015842211
• T70908
• CS-0086068

• MDL： MFCD06797063
• Inchi： 1S/C20H28N2/c1-11-7-13(3)17(14(4)8-11)19(21)20(22)18-15(5)9-12(2)10-16(18)6/h7-10,19-20H,21-22H2,1-6H3/t19-,20-/m1/s1
• InChI Key： ILMRHFMYIXTNMC-WOJBJXKFSA-N
• SMILES： N[C@H](C1C(C)=CC(C)=CC=1C)[C@@H](C1C(C)=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 296.22500
• Monoisotopic Mass: 296.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 84.0 to 88.0 deg-C
• Boiling Point: 451.7±40.0 °C at 760 mmHg
• Flash Point: 272.3±26.8 °C
• PSA: 52.04000
• LogP: 5.63740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine

Introduction to (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine (CAS No. 425615-42-5)

(1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine (CAS No. 425615-42-5) is a chiral diamine compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and the presence of two trimethylphenyl groups attached to an ethylenediamine backbone. The chiral nature of this molecule makes it a valuable ligand in asymmetric catalysis and a potential building block for the synthesis of complex organic molecules.

The synthesis of (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine typically involves a series of well-defined steps, including the formation of the trimethylphenyl groups and the introduction of chirality through asymmetric synthesis techniques. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this process. For instance, the use of transition metal catalysts, such as palladium and ruthenium complexes, has been shown to enhance the stereoselectivity and regioselectivity of the reaction.

In the context of asymmetric catalysis, (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine serves as an excellent ligand due to its ability to form stable complexes with various metal centers. These complexes are particularly effective in promoting enantioselective transformations, such as asymmetric hydrogenation and asymmetric allylic alkylation. The high enantioselectivity achieved with these catalysts has made them indispensable in the synthesis of pharmaceuticals and fine chemicals.

One of the key applications of (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine is in the synthesis of chiral amines, which are crucial intermediates in the production of many drugs. For example, chiral amines are often used as building blocks for the synthesis of β-blockers, antidepressants, and anti-inflammatory agents. The ability to control the chirality of these compounds is essential for optimizing their biological activity and minimizing side effects.

Recent studies have also explored the use of (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine in organocatalysis. Organocatalysts based on this compound have shown promise in promoting a variety of reactions with high efficiency and selectivity. For instance, they have been used in the catalytic enantioselective synthesis of β-amino alcohols and α-amino acids, which are important scaffolds in drug discovery.

The stability and reactivity of (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine make it a versatile reagent in organic synthesis. It can be easily functionalized through various reactions, such as amination, alkylation, and esterification, to generate a wide range of derivatives. These derivatives can then be used as intermediates in more complex synthetic pathways or as final products with specific biological activities.

In addition to its applications in organic synthesis and catalysis, (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine has also been investigated for its potential biological properties. Preliminary studies suggest that this compound may exhibit antioxidant and anti-inflammatory activities due to its ability to scavenge free radicals and modulate inflammatory responses. However, further research is needed to fully understand its biological mechanisms and potential therapeutic applications.

The safety profile of (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine is an important consideration for its use in various applications. While it is generally considered safe for laboratory use under appropriate handling conditions, it is essential to follow standard safety protocols to minimize exposure risks. This includes using personal protective equipment (PPE), working in well-ventilated areas, and properly disposing of waste materials.

In conclusion, (1R,2R)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine (CAS No. 425615-42-5) is a versatile chiral diamine compound with significant potential in organic synthesis and medicinal chemistry. Its unique stereochemistry and reactivity make it an invaluable tool for researchers working on asymmetric catalysis and the synthesis of complex organic molecules. As research continues to advance in these areas, it is likely that new applications for this compound will be discovered.